Cas no 53636-41-2 (3-sulfanylpyridine-2-carbonitrile)

3-Sulfanylpyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine backbone substituted with a sulfanyl (–SH) group at the 3-position and a nitrile (–CN) group at the 2-position. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The sulfanyl group offers nucleophilic potential for thioether formation, while the nitrile functionality allows further derivatization via hydrolysis or reduction. Its balanced polarity enhances solubility in common organic solvents, facilitating reaction handling. The compound’s versatility makes it valuable for constructing complex molecular architectures, especially in medicinal chemistry where pyridine derivatives are prevalent. Proper handling under inert conditions is recommended due to potential sensitivity.
3-sulfanylpyridine-2-carbonitrile structure
53636-41-2 structure
Product Name:3-sulfanylpyridine-2-carbonitrile
CAS No:53636-41-2
MF:C6H4N2S
MW:136.174359321594
CID:1583465
PubChem ID:15147841
Update Time:2025-05-27

3-sulfanylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-sulfanylpyridine-2-carbonitrile
    • 2-Pyridinecarbonitrile, 3-mercapto-
    • 3-mercapto-pyridine-2-carbonitrile
    • AGN-PC-003XX4
    • 3-Mercapto-picolinsaeurenitril
    • SureCN2969568
    • 3-mercaptopicolinonitrile
    • 2-CYANO-3-MERCAPTOPYRIDINE
    • 2-Pyridinecarbonitrile,3-mercapto
    • mercaptopyridine carbonitrile
    • EN300-120925
    • LCKLLBKKFAFFKN-UHFFFAOYSA-N
    • SCHEMBL2969568
    • AT16200
    • DB-082395
    • AKOS017518022
    • DTXSID40569060
    • 53636-41-2
    • Inchi: 1S/C6H4N2S/c7-4-5-6(9)2-1-3-8-5/h1-3,9H
    • InChI Key: LCKLLBKKFAFFKN-UHFFFAOYSA-N
    • SMILES: SC1C(C#N)=NC=CC=1

Computed Properties

  • Exact Mass: 136.01000
  • Monoisotopic Mass: 136.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.7Ų

Experimental Properties

  • PSA: 75.48000
  • LogP: 1.24198

3-sulfanylpyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B536610-10mg
3-sulfanylpyridine-2-carbonitrile
53636-41-2
10mg
$ 70.00 2022-06-07
TRC
B536610-50mg
3-sulfanylpyridine-2-carbonitrile
53636-41-2
50mg
$ 230.00 2022-06-07
TRC
B536610-100mg
3-sulfanylpyridine-2-carbonitrile
53636-41-2
100mg
$ 340.00 2022-06-07
Enamine
EN300-120925-0.05g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
0.05g
$212.0 2023-06-08
Enamine
EN300-120925-0.1g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
0.1g
$317.0 2023-06-08
Enamine
EN300-120925-0.25g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
0.25g
$452.0 2023-06-08
Enamine
EN300-120925-0.5g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
0.5g
$713.0 2023-06-08
Enamine
EN300-120925-1.0g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
1g
$914.0 2023-06-08
Enamine
EN300-120925-2.5g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
2.5g
$1791.0 2023-06-08
Enamine
EN300-120925-5.0g
3-sulfanylpyridine-2-carbonitrile
53636-41-2
5g
$2650.0 2023-06-08

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